Cas no 134524-22-4 (2-Cyclopenten-1-amine, hydrochloride, (S)- (9CI))

• Product Name: 2-Cyclopenten-1-amine, hydrochloride, (S)- (9CI)
• CAS No: 134524-22-4
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 6078555
• PubChem ID: 154832487
• Update Time: 2025-11-01

2-Cyclopenten-1-amine, hydrochloride, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-amine, hydrochloride, (S)- (9CI)
• (1S)-Cyclopent-2-en-1-amine;hydrochloride
• (1S)-cyclopent-2-en-1-amine hydrochloride
• 134524-22-4
• EN300-7578381
• Z1203585093

• Inchi： 1S/C5H9N.ClH/c6-5-3-1-2-4-5;/h1,3,5H,2,4,6H2;1H/t5-;/m1./s1
• InChI Key： JDJUBQDUEVSVNI-NUBCRITNSA-N
• SMILES： N[C@@H]1C=CCC1.Cl

Computed Properties

• Exact Mass: 119.0501770g/mol
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Cyclopenten-1-amine, hydrochloride, (S)- (9CI)

Introduction to 2-Cyclopenten-1-amine, hydrochloride, (S)- (9CI) (CAS No. 134524-22-4)

2-Cyclopenten-1-amine, hydrochloride, (S)- (9CI) (CAS No. 134524-22-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is a hydrochloride salt of the (S)-enantiomer of 2-cyclopenten-1-amine, which is characterized by a five-membered ring with an amino group attached to the second carbon atom. The chiral nature of this compound makes it particularly valuable in the synthesis of enantiomerically pure pharmaceuticals and other bioactive molecules.

The (S)-enantiomer of 2-cyclopenten-1-amine is of particular interest because enantiomeric purity is crucial in drug development. Many drugs are chiral molecules, and their biological activity can be significantly different depending on the enantiomer used. The (S)-enantiomer of 2-cyclopenten-1-amine has been shown to exhibit specific biological activities that make it a promising candidate for various therapeutic applications. For instance, recent studies have explored its potential as a precursor in the synthesis of antiviral agents and as a building block in the development of novel analgesics.

In terms of synthesis, the preparation of 2-cyclopenten-1-amine, hydrochloride, (S)- (9CI) involves several steps that require precise control over chirality. One common approach involves the asymmetric hydrogenation of a prochiral substrate followed by selective functionalization to introduce the amino group. The use of chiral catalysts and ligands is essential in this process to ensure high enantiomeric excess (ee). Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of these reactions, making the large-scale production of this compound more feasible.

The hydrochloride salt form of 2-cyclopenten-1-amine is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free amine. This salt form enhances the compound's bioavailability and reduces its volatility, making it easier to handle and formulate into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, the hydrochloride salt form can improve the compound's storage stability, which is crucial for maintaining product quality over extended periods.

In pharmacological studies, 2-cyclopenten-1-amine, hydrochloride, (S)- (9CI) has shown promising results in several areas. For example, it has been investigated for its potential as an antiviral agent against RNA viruses such as influenza and coronaviruses. Preclinical studies have demonstrated that this compound can inhibit viral replication by interfering with key viral enzymes or host cell receptors. Furthermore, its analgesic properties have been explored in animal models, where it has shown efficacy in reducing pain without significant side effects.

The mechanism of action of 2-cyclopenten-1-amine, hydrochloride, (S)- (9CI) is not yet fully understood but is believed to involve multiple pathways. One hypothesis suggests that it may act as a modulator of ion channels or receptors involved in pain signaling or viral entry into host cells. Ongoing research aims to elucidate these mechanisms further to optimize its therapeutic potential.

In addition to its direct therapeutic applications, 2-cyclopenten-1-amine, hydrochloride, (S)- (9CI) serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it an attractive starting material for combinatorial chemistry approaches and high-throughput screening campaigns aimed at discovering new drugs with novel mechanisms of action.

The environmental impact and safety profile of 2-cyclopenten-1-amine, hydrochloride, (S)- (9CI) are also important considerations. While it is not classified as a hazardous material or controlled substance, proper handling and disposal procedures should be followed to ensure environmental safety. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation upon contact with skin or eyes. Therefore, appropriate personal protective equipment should be used when handling this compound in laboratory settings.

In conclusion, 2-Cyclopenten-1-amine, hydrochloride, (S)- (9CI) (CAS No. 134524-22-4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical development. Its unique structural features and chiral nature make it an essential building block for synthesizing enantiomerically pure drugs with specific biological activities. Ongoing research continues to uncover new possibilities for its use in treating various diseases and conditions, highlighting its significance in modern drug discovery efforts.